molecular formula C17H18O3 B8293132 3,5,4-Trimethoxystilbene

3,5,4-Trimethoxystilbene

Cat. No.: B8293132
M. Wt: 270.32 g/mol
InChI Key: CMQGCWMEXQRWSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5,4-Trimethoxystilbene is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H18O3

Molecular Weight

270.32 g/mol

IUPAC Name

1,2,3-trimethoxy-5-(2-phenylethenyl)benzene

InChI

InChI=1S/C17H18O3/c1-18-15-11-14(12-16(19-2)17(15)20-3)10-9-13-7-5-4-6-8-13/h4-12H,1-3H3

InChI Key

CMQGCWMEXQRWSS-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C=CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The procedure described in Example 1 is followed, except that 23.07 g (0.1 mol) of 3,4,5-trimethoxybenzoyl chloride, 13.02 g (0.125 mol) of styrene, 12.93 g (0.125 mol) of ethyl diisopropylamine and 0.3046 g (0.001 mol) of bis-(acetylacetonato)-palladium(II) are used. After a reaction time of 3 hours at 130° C., in 50 ml of cyclohexanone as the solvent, 4.7 g (0.0175 mol) of 3,4,5-trimethoxystilbene, corresponding to a yield of 17.5% of theory, are obtained in the form of white needles; melting point 108° C.
Quantity
23.07 g
Type
reactant
Reaction Step One
Quantity
13.02 g
Type
reactant
Reaction Step Two
Quantity
12.93 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Four
Quantity
0.3046 g
Type
catalyst
Reaction Step Five

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